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Compound of Interest

Compound Name: Codeine sulphate

Cat. No.: B072805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the side-effect profiles of two commonly

prescribed opioid analgesics, codeine sulphate and hydrocodone. The information presented

is based on available clinical trial data and pharmacological research to assist researchers,

scientists, and drug development professionals in understanding the nuanced differences

between these two compounds.

Data Presentation: Comparative Side-Effect Profiles
The following table summarizes the incidence of adverse effects reported in comparative

clinical trials of codeine and hydrocodone.
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Side Effect Codeine Sulphate Hydrocodone Study

Central Nervous

System

Sedation/Lightheaded

ness
64% 24%

Turturro et al. (1991)

[1]

Dizziness 24% 19%
Rodriguez et al.

(2007)[2]

Gastrointestinal

Nausea/Vomiting

Not specified, but

reported to be higher

than hydrocodone

group (p=0.23)

Lower incidence of

nausea and vomiting

reported

Turturro et al. (1991)

[1]

Vomiting 24% 16%
Rodriguez et al.

(2007)[2]

Constipation 36% 29%
Rodriguez et al.

(2007)[2]

Dry Mouth 15% 18%
Rodriguez et al.

(2007)[2]

Other

Inadequate Analgesia 24% 0%
Turturro et al. (1991)

[1]

Experimental Protocols
Detailed experimental protocols for the key clinical trials cited are summarized below based on

publicly available information. Access to the full-text articles for a more granular breakdown of

methodologies was not available.

Turturro et al. (1991): Hydrocodone versus Codeine in
Acute Musculoskeletal Pain
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Study Design: This was a randomized, double-blind, prospective clinical trial.[1]

Participants: The study enrolled 62 adult emergency department patients between 18 and 70

years of age who presented with acute musculoskeletal pain. Patients with contraindications

to opioid therapy or who were using other analgesics were excluded.[1]

Intervention: Patients were randomly assigned to receive either 5 mg of hydrocodone with

500 mg of acetaminophen or 30 mg of codeine with 500 mg of acetaminophen. The

medication was to be taken upon discharge from the emergency department and every four

hours thereafter as needed for pain.[1]

Outcome Measures: Pain intensity was the primary outcome, evaluated using a visual

analog scale at zero, one, two, four, eight, 24, and 48 hours. The secondary outcomes

included the incidence of specific side effects and the number of patients reporting

inadequate analgesia.[1]

Rodriguez et al. (2007): Codeine/acetaminophen and
hydrocodone/acetaminophen combination tablets for
the management of chronic cancer pain in adults

Study Design: This was a 23-day, prospective, double-blind, randomized, parallel-group

study.[2]

Participants: The study included outpatients older than 18 years with a diagnosis of chronic

(duration of at least 3 months) moderate to severe cancer-related pain.[2]

Intervention: Patients were randomly assigned to receive one tablet of either

codeine/acetaminophen (30/500 mg) or hydrocodone/acetaminophen (5/500 mg) orally

every four hours. The dosage could be doubled after one or two weeks if pain intensity

remained high.[2]

Outcome Measures: The primary endpoint was the proportion of patients achieving pain

relief, which was defined as a score greater than 1 on a 5-point verbal rating scale. The

tolerability and incidence of adverse events were also assessed.[2]
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The following diagrams illustrate the metabolic pathways of codeine and hydrocodone and the

general opioid receptor signaling pathway.

Comparative Metabolism of Codeine and Hydrocodone
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Comparative metabolic pathways of codeine and hydrocodone.
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Opioid Receptor Signaling Pathway
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(Morphine/Hydromorphone)

μ-Opioid Receptor
(GPCR)

Binds to

G-Protein
(Gi/o)

Activates

Adenylyl Cyclase

Inhibits

Ion Channel Modulation
(↑ K+ efflux, ↓ Ca2+ influx)

Modulates

↓ cAMP

Analgesia Side Effects
(e.g., Respiratory Depression, Constipation)

Click to download full resolution via product page

Simplified G-protein coupled opioid receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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